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Compound of Interest

Compound Name: Mexacarbate

Cat. No.: B1676544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for the carbamate

insecticide, Mexacarbate. It includes key infrared (IR) and mass spectrometry (MS) data,

detailed experimental protocols for obtaining this data, and visualizations of its mechanism of

action and analytical workflow. This document is intended to serve as a valuable resource for

professionals in research, analytical chemistry, and drug development.

Spectroscopic Data of Mexacarbate
The following sections present the available spectroscopic data for Mexacarbate in a

structured format to facilitate analysis and comparison.

Mass Spectrometry (MS) Data
Mass spectrometry of Mexacarbate is crucial for its identification and quantification in various

matrices. The primary method for its analysis is Gas Chromatography-Mass Spectrometry (GC-

MS), often following a derivatization step to enhance thermal stability. Electron ionization (EI) is

a common ionization technique used.
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Property Value Source

Molecular Formula C₁₂H₁₈N₂O₂ PubChem

Molecular Weight 222.28 g/mol PubChem

Ionization Mode Electron Ionization (EI) NIST WebBook

Major Mass Spectral Peaks

(m/z)
164, 149, 58, 44 NIST WebBook

Intense Mass Spectral Peaks

(m/z)

144 (100%), 115 (44%), 116

(37%), 145 (14%)
PubChem[1]

Infrared (IR) Spectroscopy Data
Infrared spectroscopy is a valuable tool for identifying the functional groups present in

Mexacarbate. The IR spectrum of Mexacarbate is available in the NIST Chemistry WebBook.

While a complete peak list is not provided here, the spectrum can be accessed for detailed

analysis. The data is typically obtained from a solid sample prepared as a potassium bromide

(KBr) pellet.

Functional Group Expected Absorption Range (cm⁻¹)

N-H Stretch (Amide) 3500 - 3300

C-H Stretch (Aromatic & Aliphatic) 3100 - 2850

C=O Stretch (Carbamate) ~1700

C=C Stretch (Aromatic) 1600 - 1450

C-N Stretch 1400 - 1200

C-O Stretch 1300 - 1000

Note: The full IR spectrum for Mexacarbate can be accessed through the --INVALID-LINK--

under CAS No. 315-18-4.

Experimental Protocols
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Detailed methodologies are essential for the replication and validation of spectroscopic data.

The following protocols outline the procedures for obtaining the IR and mass spectra of

Mexacarbate.

Fourier Transform Infrared (FTIR) Spectroscopy
This protocol describes the analysis of a solid Mexacarbate standard using the KBr pellet

transmission method.

Objective: To obtain the infrared spectrum of solid Mexacarbate.

Materials and Equipment:

Mexacarbate standard (analytical grade)

Potassium Bromide (KBr), spectroscopic grade, dried

Agate mortar and pestle

Pellet-forming die

Hydraulic press

FTIR spectrometer

Procedure:

Sample Preparation:

Dry the KBr powder in an oven at 105°C for at least one hour to remove moisture.

Weigh approximately 1-2 mg of the Mexacarbate standard and 100-200 mg of the dried

KBr powder.

Combine the Mexacarbate and KBr in the agate mortar.

Grind the mixture thoroughly for 3-5 minutes until a fine, homogenous powder is obtained.

Pellet Formation:
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Transfer a portion of the powdered mixture into the pellet-forming die.

Place the die in a hydraulic press and apply a pressure of 8-10 tons for approximately 1-2

minutes to form a transparent or semi-transparent pellet.

Carefully remove the KBr pellet from the die.

Spectral Acquisition:

Place the KBr pellet into the sample holder of the FTIR spectrometer.

Acquire a background spectrum using a blank KBr pellet.

Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

Process the resulting spectrum to identify the characteristic absorption bands.

Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines a general procedure for the analysis of Mexacarbate using GC-MS with

electron ionization. For enhanced sensitivity and to prevent on-column decomposition, a

derivatization step such as flash methylation is often employed.

Objective: To obtain the mass spectrum and chromatographic data for Mexacarbate.

Materials and Equipment:

Mexacarbate standard (analytical grade)

Appropriate solvent (e.g., ethyl acetate, methanol)

Gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization

(EI) source

Capillary GC column suitable for pesticide analysis (e.g., HP-5MS, DB-5MS)

Procedure:

Standard Preparation:
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Prepare a stock solution of Mexacarbate in a suitable solvent at a concentration of, for

example, 100 µg/mL.

Prepare working standards by diluting the stock solution to the desired concentrations.

GC-MS Parameters:

Injector: Splitless mode, temperature set to 250°C.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Oven Temperature Program:

Initial temperature: 70°C, hold for 2 minutes.

Ramp to 200°C at a rate of 15°C/min.

Ramp to 280°C at a rate of 10°C/min, hold for 5 minutes.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 40-450.

Analysis:

Inject 1 µL of the prepared standard solution into the GC-MS system.

Acquire the data and analyze the resulting chromatogram and mass spectrum.

Identify the retention time of the Mexacarbate peak and the fragmentation pattern in the

mass spectrum.

Visualizations
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The following diagrams, created using the DOT language, illustrate key processes related to

Mexacarbate's mechanism of action and its analytical workflow.

Mechanism of Action: Acetylcholinesterase Inhibition
Mexacarbate, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme

acetylcholinesterase (AChE). This inhibition leads to the accumulation of the neurotransmitter

acetylcholine in the synaptic cleft, causing continuous nerve stimulation.

Synaptic Cleft

Acetylcholine (ACh) Acetylcholinesterase (AChE)
Hydrolysis

Choline + Acetate
Products

Carbamylated AChE
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Mexacarbate

Inhibition

Click to download full resolution via product page

Mechanism of Acetylcholinesterase Inhibition by Mexacarbate.

Analytical Workflow for Pesticide Residue Analysis
The analysis of pesticide residues, including Mexacarbate, in environmental or food samples

typically follows a standardized workflow from sample collection to data analysis.
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1. Sample Collection
(e.g., Soil, Water, Food)

2. Sample Homogenization

3. Extraction
(e.g., QuEChERS)

4. Clean-up
(e.g., d-SPE)

5. Instrumental Analysis
(GC-MS or LC-MS/MS)

6. Data Processing & Analysis

7. Reporting & Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic and Mechanistic Analysis of
Mexacarbate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676544#spectroscopic-data-ir-mass-spec-for-
mexacarbate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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